2-(3-Chloro-4-methylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-4-methylphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-3-4-10(7-14(9)16)12-6-5-11(19-2)8-13(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: IIVLBTIDCUBKSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=C(C=C(C=C2)OC)C(=O)O)Cl
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID20690306
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261967-70-7

Description

2-(3-Chloro-4-methylphenyl)-5-methoxybenzoic acid, or CMMB, is an organic compound that is widely used in scientific research. It is a colorless solid that is soluble in polar organic solvents and has a melting point of 171–172 °C. CMMB is a versatile compound that is used in a variety of research applications, including synthesis, drug discovery, and biochemical and physiological studies.

Mechanism of Action

The mechanism of action of CMMB is not well understood, but it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It is also believed to interact with various receptors in the body, including G-protein-coupled receptors, and to modulate the activity of these receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMMB are not well understood, but it is believed to have various effects on the body. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, and to interact with various receptors in the body. CMMB has also been shown to modulate the activity of various enzymes and to affect the expression of various genes.

Advantages and Limitations for Lab Experiments

The main advantage of using CMMB in lab experiments is that it is a versatile compound that can be used in a variety of research applications. It is also relatively easy to synthesize and can be used in a variety of solvents. The main limitation is that the mechanism of action and biochemical and physiological effects of CMMB are not well understood, which can make it difficult to interpret the results of experiments.

Future Directions

The future directions for CMMB research include further elucidation of the mechanism of action and biochemical and physiological effects of CMMB, as well as the development of new synthetic methods for its synthesis. Additionally, further research is needed to identify other potential applications of CMMB, such as in drug discovery and development, and to explore its potential as an inhibitor of various enzymes and receptors. Finally, further research is needed to explore the potential of CMMB as a therapeutic agent.

Synthesis Methods

CMMB can be synthesized from the reaction of 3-chloro-4-methylphenol with 5-methoxybenzoyl chloride in the presence of anhydrous zinc chloride. The reaction is carried out in a polar organic solvent, such as ethanol or tetrahydrofuran, at a temperature of 80–90 °C. The reaction is complete in 2–3 hours and yields a white crystalline solid.

Scientific Research Applications

CMMB is used in a variety of scientific research applications. It is used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials. CMMB is also used in drug discovery and development, as it is a useful starting material for the synthesis of various bioactive compounds. In addition, CMMB is used in biochemical and physiological studies, as it is a useful tool for studying the effects of various compounds on biological systems.